NQTrp

• CAS No.: 185351-19-3
• Product Name: NQTrp
• Molecular Formula: C21H16N2O4
• Molecular Weight: 360.36
• IUPAC Name: (2S)-2-[(1,4-dioxonaphthalen-2-yl)amino]-3-(1H-indol-3-yl)propanoic acid
• Standard InChI: InChI=1S/C21H16N2O4/c24-19-10-17(20(25)15-7-2-1-6-14(15)19)23-18(21(26)27)9-12-11-22-16-8-4-3-5-13(12)16/h1-8,10-11,18,22-23H,9H2,(H,26,27)/t18-/m0/s1
• Standard InChIKey: DZZUYZXINNHEGM-SFHVURJKSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C=C(C2=O)NC(CC3=CNC4=CC=CC=C43)C(=O)O
• Appearance: Solid powder
• Description: NQTrp
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NQTrp; NQ-Trp; NQ Trp
• Reference: 1: KrishnaKumar VG, Paul A, Gazit E, Segal D. Mechanistic insights into remodeled Tau-derived PHF6 peptide fibrils by Naphthoquinone-Tryptophan hybrids. Sci Rep. 2018 Jan 8;8(1):71. doi: 10.1038/s41598-017-18443-2. PubMed PMID: 29311706; PubMed Central PMCID: PMC5758761.; 2: Frenkel-Pinter M, Tal S, Scherzer-Attali R, Abu-Hussien M, Alyagor I, Eisenbaum T, Gazit E, Segal D. Cl-NQTrp Alleviates Tauopathy Symptoms in a Model Organism through the Inhibition of Tau Aggregation-Engendered Toxicity. Neurodegener Dis. 2017;17(2-3):73-82. doi: 10.1159/000448518. Epub 2016 Oct 20. PubMed PMID: 27760426.; 3: Frenkel-Pinter M, Tal S, Scherzer-Attali R, Abu-Hussien M, Alyagor I, Eisenbaum T, Gazit E, Segal D. Naphthoquinone-Tryptophan Hybrid Inhibits Aggregation of the Tau-Derived Peptide PHF6 and Reduces Neurotoxicity. J Alzheimers Dis. 2016;51(1):165-78. doi: 10.3233/JAD-150927. PubMed PMID: 26836184.; 4: Tarus B, Nguyen PH, Berthoumieu O, Faller P, Doig AJ, Derreumaux P. Molecular structure of the NQTrp inhibitor with the Alzheimer Aβ1-28 monomer. Eur J Med Chem. 2015 Feb 16;91:43-50. doi: 10.1016/j.ejmech.2014.07.002. Epub 2014 Jul 1. PubMed PMID: 25011560.; 5: Zhang T, Xu W, Mu Y, Derreumaux P. Atomic and dynamic insights into the beneficial effect of the 1,4-naphthoquinon-2-yl-L-tryptophan inhibitor on Alzheimer's Aβ1-42 dimer in terms of aggregation and toxicity. ACS Chem Neurosci. 2014 Feb 19;5(2):148-59. doi: 10.1021/cn400197x. Epub 2013 Nov 22. PubMed PMID: 24246047; PubMed Central PMCID: PMC3930991.; 6: Scherzer-Attali R, Convertino M, Pellarin R, Gazit E, Segal D, Caflisch A. Methylations of tryptophan-modified naphthoquinone affect its inhibitory potential toward Aβ aggregation. J Phys Chem B. 2013 Feb 14;117(6):1780-9. doi: 10.1021/jp309066p. Epub 2013 Jan 31. PubMed PMID: 23259849.; 7: Scherzer-Attali R, Farfara D, Cooper I, Levin A, Ben-Romano T, Trudler D, Vientrov M, Shaltiel-Karyo R, Shalev DE, Segev-Amzaleg N, Gazit E, Segal D, Frenkel D. Naphthoquinone-tyrptophan reduces neurotoxic Aβ*56 levels and improves cognition in Alzheimer's disease animal model. Neurobiol Dis. 2012 Jun;46(3):663-72. doi: 10.1016/j.nbd.2012.03.005. Epub 2012 Mar 19. PubMed PMID: 22449754.; 8: Chebaro Y, Jiang P, Zang T, Mu Y, Nguyen PH, Mousseau N, Derreumaux P. Structures of Aβ17-42 trimers in isolation and with five small-molecule drugs using a hierarchical computational procedure. J Phys Chem B. 2012 Jul 26;116(29):8412-22. doi: 10.1021/jp2118778. Epub 2012 Feb 10. PubMed PMID: 22283547.; 9: Scherzer-Attali R, Pellarin R, Convertino M, Frydman-Marom A, Egoz-Matia N, Peled S, Levy-Sakin M, Shalev DE, Caflisch A, Gazit E, Segal D. Complete phenotypic recovery of an Alzheimer's disease model by a quinone-tryptophan hybrid aggregation inhibitor. PLoS One. 2010 Jun 14;5(6):e11101. doi: 10.1371/journal.pone.0011101. PubMed PMID: 20559435; PubMed Central PMCID: PMC2885425.
• PubChem Compound: 56605052
• Last Modified: Nov 11 2021